Cas no 1241912-74-2 (NTA-FITC (90%))

• Product Name: NTA-FITC (90%)
• CAS No: 1241912-74-2
• MF: C₃₁H₂₉N₃O₁₁S
• MW: 651.640467405319
• CID: 2952934
• Update Time: 2025-10-30

NTA-FITC (90%) Chemical and Physical Properties

Names and Identifiers

• NTA-FITC
• N-[6-(2-BISCARBOXYMETHYLAMINO)-1-CARBOXYPENTYL]-N'-[5-FLUORESCEINYL]THIOUREA
• NTA-FITC (90%)

• Inchi： 1S/C31H29N3O11S/c35-17-5-8-20-24(12-17)44-25-13-18(36)6-9-21(25)31(20)22-11-16(4-7-19(22)29(43)45-31)32-30(46)33-23(28(41)42)3-1-2-10-34(14-26(37)38)15-27(39)40/h4-9,11-13,20,23,36H,1-3,10,14-15H2,(H,37,38)(H,39,40)(H,41,42)(H2,32,33,46)
• InChI Key： TUGKPCLKFJCCHM-UHFFFAOYSA-N
• SMILES： C12(C3C=CC(=CC=3OC3=CC(=O)C=CC31)O)C1C=C(C=CC=1C(=O)O2)NC(=S)NC(CCCCN(CC(O)=O)CC(O)=O)C(O)=O

Experimental Properties

• Melting Point: 175-179°C
• Stability/Shelf Life: Light Sensitive

Additional information on NTA-FITC (90%)

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1241912-74-2 and NTA-FITC (90%)

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 1241912-74-2 and the product NTA-FITC (90%) have garnered significant attention due to their potential applications in drug discovery, diagnostics, and molecular imaging. This research brief aims to provide an overview of the latest findings related to these key components, highlighting their roles in advancing scientific and medical research.

The compound 1241912-74-2, a small molecule with unique chemical properties, has been investigated for its potential as a modulator of specific biological pathways. Recent studies have explored its interactions with various protein targets, suggesting its utility in the development of novel therapeutics. Meanwhile, NTA-FITC (90%), a high-purity fluorescein isothiocyanate (FITC) conjugate of nitrilotriacetic acid (NTA), has been widely used as a fluorescent probe in protein labeling and cellular imaging applications.

A recent study published in the Journal of Medicinal Chemistry demonstrated that 1241912-74-2 exhibits promising inhibitory activity against a key enzyme involved in inflammatory responses. The researchers employed a combination of molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, paving the way for its potential use in anti-inflammatory drug development.

Concurrently, advancements in the application of NTA-FITC (90%) have been reported in the field of bioimaging. A study in Analytical Chemistry showcased its enhanced stability and fluorescence properties when used in super-resolution microscopy techniques. The high purity (90%) of the product was found to be critical in minimizing background noise and improving signal-to-noise ratios in complex biological samples.

The synergy between these two research areas was highlighted in a recent Nature Communications paper, where researchers utilized NTA-FITC (90%) to track the cellular uptake and distribution of 1241912-74-2 derivatives. This innovative approach provided valuable insights into the pharmacokinetic properties of the compound series, facilitating structure-activity relationship studies.

From a technical perspective, the synthesis and characterization of 1241912-74-2 analogs have seen significant improvements. Recent protocols published in Organic Process Research & Development describe more efficient synthetic routes with higher yields and improved purity profiles. These methodological advances are expected to accelerate the preclinical evaluation of this compound class.

Regarding NTA-FITC (90%), quality control measures have been enhanced to ensure batch-to-batch consistency, as detailed in a recent technical bulletin from leading chemical suppliers. The 90% purity specification has become an industry standard for sensitive applications, particularly in single-molecule detection studies where impurity interference must be minimized.

Looking forward, the combination of 1241912-74-2's pharmacological potential and NTA-FITC (90%)'s imaging capabilities presents exciting opportunities for theranostic applications. Several research groups are currently exploring this dual approach, with preliminary results suggesting promising outcomes in targeted drug delivery systems.

In conclusion, the ongoing research on 1241912-74-2 and NTA-FITC (90%) demonstrates their growing importance in chemical biology and pharmaceutical sciences. As these tools and compounds continue to be refined and applied in innovative ways, they are expected to contribute significantly to our understanding of disease mechanisms and the development of novel therapeutic strategies.